Cas no 1016869-13-8 (6-(pyrrolidin-1-yl)pyridine-3-carboximidamide)

6-(Pyrrolidin-1-yl)pyridine-3-carboximidamide is a versatile intermediate in organic synthesis, particularly valued for its pyridine and amidine functional groups. The pyrrolidine substitution enhances its reactivity and solubility, making it useful in the development of pharmaceuticals and agrochemicals. Its structural features allow for further functionalization, enabling the synthesis of heterocyclic compounds and bioactive molecules. The compound exhibits stability under standard conditions, ensuring reliable handling and storage. Its well-defined chemical properties make it a preferred choice for researchers exploring novel synthetic routes or modifying pharmacophores. The product is typically supplied with high purity, meeting the stringent requirements of advanced chemical applications.
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide structure
1016869-13-8 structure
Product name:6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
CAS No:1016869-13-8
MF:C10H14N4
MW:190.244961261749
CID:6387399
PubChem ID:24696698

6-(pyrrolidin-1-yl)pyridine-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
    • 3-Pyridinecarboximidamide, 6-(1-pyrrolidinyl)-
    • 1016869-13-8
    • 6-(Pyrrolidin-1-yl)nicotinimidamide
    • CHEMBL4098209
    • AKOS000177408
    • EN300-1848622
    • Inchi: 1S/C10H14N4/c11-10(12)8-3-4-9(13-7-8)14-5-1-2-6-14/h3-4,7H,1-2,5-6H2,(H3,11,12)
    • InChI Key: ODFQDBVKPBIKBH-UHFFFAOYSA-N
    • SMILES: C1=NC(N2CCCC2)=CC=C1C(N)=N

Computed Properties

  • Exact Mass: 190.121846464g/mol
  • Monoisotopic Mass: 190.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų
  • XLogP3: 0.8

Experimental Properties

  • Density: 1.30±0.1 g/cm3(Predicted)
  • Boiling Point: 369.5±52.0 °C(Predicted)
  • pka: 11.92±0.50(Predicted)

6-(pyrrolidin-1-yl)pyridine-3-carboximidamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1848622-0.05g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
0.05g
$983.0 2023-09-19
Enamine
EN300-1848622-0.1g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
0.1g
$1031.0 2023-09-19
Enamine
EN300-1848622-5.0g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
5g
$3396.0 2023-06-03
Enamine
EN300-1848622-10.0g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
10g
$5037.0 2023-06-03
Enamine
EN300-1848622-1g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
1g
$1172.0 2023-09-19
Enamine
EN300-1848622-1.0g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
1g
$1172.0 2023-06-03
Enamine
EN300-1848622-2.5g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
2.5g
$2295.0 2023-09-19
Enamine
EN300-1848622-0.25g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
0.25g
$1078.0 2023-09-19
Enamine
EN300-1848622-5g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
5g
$3396.0 2023-09-19
Enamine
EN300-1848622-0.5g
6-(pyrrolidin-1-yl)pyridine-3-carboximidamide
1016869-13-8
0.5g
$1124.0 2023-09-19

Additional information on 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide

Comprehensive Overview of 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide (CAS No. 1016869-13-8)

The compound 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide (CAS No. 1016869-13-8) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a pyridine core substituted with a pyrrolidine ring and a carboximidamide functional group, makes it a valuable intermediate in drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for heterocyclic compounds like 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide has surged due to their versatility in medicinal chemistry. This compound’s imidamide moiety is a key feature often explored in the design of bioactive molecules, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases. Its CAS No. 1016869-13-8 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies.

The synthesis of 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide involves multi-step organic reactions, including amination and cyclization processes, which are frequently discussed in academic and industrial forums. Optimizing these synthetic pathways is a hot topic, as it directly impacts the compound’s scalability and cost-effectiveness—factors crucial for drug development pipelines. Analytical techniques such as HPLC and NMR are routinely employed to validate its purity and structural integrity.

From a commercial perspective, suppliers of 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide (CAS No. 1016869-13-8) emphasize its role in high-throughput screening libraries. This aligns with the growing focus on AI-driven drug discovery, where such compounds are virtualized for in silico modeling. The compound’s ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) are also under scrutiny, reflecting the industry’s shift toward predictive toxicology.

Environmental and regulatory considerations further highlight the importance of sustainable synthesis methods for 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide. Green chemistry principles, such as catalyst optimization and solvent reduction, are increasingly applied to minimize waste and energy consumption. These practices resonate with global initiatives like the UN Sustainable Development Goals, making the compound a case study for eco-friendly pharmaceutical manufacturing.

In conclusion, 6-(pyrrolidin-1-yl)pyridine-3-carboximidamide (CAS No. 1016869-13-8) represents a convergence of innovation in synthetic chemistry, drug discovery, and sustainability. Its multifaceted applications and relevance to contemporary research themes ensure its continued prominence in scientific literature and industrial applications.

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